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Compound of Interest

Compound Name: Boc-L-Ala-OH-d

Cat. No.: B12304072 Get Quote

An In-depth Technical Guide to Boc-L-Ala-OH: Structure, Properties, and Applications

Introduction
N-(tert-Butoxycarbonyl)-L-alanine, commonly abbreviated as Boc-L-Ala-OH, is a pivotal amino

acid derivative extensively utilized in synthetic organic chemistry and drug development.[1] Its

primary role is as a protected building block in peptide synthesis, where the tert-butoxycarbonyl

(Boc) group serves to temporarily shield the alpha-amino functionality of L-alanine.[2][3] This

protection strategy is fundamental for the controlled, stepwise assembly of peptide chains,

preventing unwanted side reactions during the formation of amide bonds.[3][4] The Boc group's

stability and its selective removal under mild acidic conditions make Boc-L-Ala-OH an

indispensable tool for researchers in medicinal chemistry, biochemistry, and pharmaceutical

development.[1][4]

Chemical Structure and Properties
Boc-L-Ala-OH is the N-protected form of the non-essential amino acid L-alanine.[5] The

structure consists of the L-alanine backbone with a tert-butoxycarbonyl group attached to the

nitrogen atom. This bulky protecting group enhances the compound's stability and modifies its

reactivity, making it ideal for controlled synthetic procedures.[1]

Physicochemical Data
The key quantitative properties of Boc-L-Ala-OH are summarized in the table below for easy

reference.
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Property Value Source(s)

IUPAC Name

(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]propanoic

acid

[6][7]

Synonyms
Boc-L-alanine, N-Boc-L-

alanine
[7][8]

CAS Number 15761-38-3 [1][5][6]

Molecular Formula C₈H₁₅NO₄ [1][5][6]

Molecular Weight 189.21 g/mol [5][6][7][9]

Appearance
White to off-white crystalline

powder
[1][6]

Melting Point 78 - 85 °C [1][8]

Density ~1.21 g/cm³ [6]

Optical Rotation
[α]20/D −25 ± 2° (c=1-2 in

Acetic Acid)
[1]

Solubility
Soluble in DMSO, Methanol;

Insoluble in water
[2][8]

Experimental Protocols
The utility of Boc-L-Ala-OH is demonstrated through its synthesis and its subsequent use in

peptide synthesis.

Synthesis of Boc-L-Ala-OH
A common and straightforward method for the preparation of Boc-L-Ala-OH involves the

reaction of L-alanine with di-tert-butyl dicarbonate ((Boc)₂O) under basic conditions.[4][10]

Materials:

(S)-2-aminopropanoic acid (L-alanine)
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Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Water (H₂O)

Hydrochloric acid (HCl) solution (e.g., 4 M)

Ethyl acetate (EtOAc)

Petroleum ether

Saturated brine

Procedure:

L-alanine is suspended in water at 0°C.[10]

Sodium hydroxide is added to the suspension, followed by THF and (Boc)₂O.[10] This

creates a mildly basic environment (pH 8-9) that facilitates the reaction.[4]

The resulting solution is stirred at room temperature for several hours (e.g., 17 hours) to

allow the reaction to proceed to completion.[4][10]

The reaction mixture is extracted with petroleum ether to remove unreacted (Boc)₂O and

other nonpolar impurities.[10]

The aqueous layer is carefully acidified to a pH of approximately 1 using a hydrochloric acid

solution. This protonates the carboxylic acid, causing the Boc-L-Ala-OH product to become

less water-soluble.[10]

The product is then extracted from the acidified aqueous layer using ethyl acetate.[10]

The combined organic phases are washed with saturated brine, dried over anhydrous

sodium sulfate (Na₂SO₄), and concentrated under reduced pressure to yield the final

product, typically as a colorless oil or white solid.[10]
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Starting Materials

Reaction & Workup Final Product
L-Alanine

Reaction
(Room Temp, 17h)(Boc)₂O

NaOH / THF / H₂O

Acidification
(HCl, pH 1)

1. Aqueous Workup Extraction
(Ethyl Acetate)

2. pH Adjustment
Boc-L-Ala-OH

3. Purification

Boc-L-Ala-OH

Peptide Synthesis (SPPS/LPPS)

is a building block for

Asymmetric Catalysis

acts as a precursor for

Peptide-Based Drugs

leads to

Biochemical Probes

leads to

Drug Discovery & Development

Chiral Ligands

produces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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